Cas no 1261942-17-9 (4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid)

• Product Name: 4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid
• CAS No: 1261942-17-9
• MF: C₁₈H₁₉NO₄S
• MW: 345.412763834
• MDL: MFCD18312777
• CID: 2764971
• PubChem ID: 53218502
• Update Time: 2025-08-04

4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18312777
• 4-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
• 4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
• 1261942-17-9
• 4'-(Piperidine-1-sulfonyl)[1,1'-biphenyl]-4-carboxylic acid
• DTXSID50683428
• 4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18312777
• Inchi： 1S/C18H19NO4S/c20-18(21)16-6-4-14(5-7-16)15-8-10-17(11-9-15)24(22,23)19-12-2-1-3-13-19/h4-11H,1-3,12-13H2,(H,20,21)
• InChI Key： ONZQVMPBUDGONA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(C(=O)O)=CC=2)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 345.10347926Da
• Monoisotopic Mass: 345.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid

Introduction to 4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic Acid (CAS No: 1261942-17-9)

4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid

is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1261942-17-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both the piperidin-1-ylsulfonyl and phenyl moieties in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

The compound's molecular framework consists of a benzoic acid core substituted with a phenyl group at the 4-position, which is further functionalized with a piperidin-1-ylsulfonyl group. This specific arrangement of functional groups enhances its interactions with biological targets, thereby influencing its pharmacological activity. The piperidin-1-ylsulfonyl moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, which is a critical factor in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in metabolic and signaling pathways. 4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid has been investigated for its potential role in inhibiting key enzymes such as kinases and phosphodiesterases. These enzymes play crucial roles in numerous physiological processes, including cell proliferation, inflammation, and neurotransmission. By modulating their activity, this compound may offer therapeutic benefits in conditions such as cancer, cardiovascular diseases, and neurodegenerative disorders.

The synthesis of 4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid involves a series of well-established organic reactions, including sulfonylation, coupling reactions, and aromatic substitution. The choice of synthetic route is critical to ensure high yield and purity, which are essential for pharmaceutical applications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate the formation of carbon-carbon bonds between the piperidin-1-ylsulfonyl and phenyl groups.

The pharmacological profile of 4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit specific enzymatic targets with high selectivity. For instance, it has shown promising activity against certain kinases that are overexpressed in cancer cells. Additionally, preliminary in vivo studies have revealed potential therapeutic effects in animal models of inflammation and pain.

The compound's solubility profile is another important consideration for its formulation and administration. 4-[4-(Piperidin-1-ylsulfonyl)phenyl]benzoic acid exhibits moderate solubility in water due to the presence of the carboxylic acid group, which allows for aqueous-based formulations. However, its solubility can be further enhanced through salt formation or by using solubilizing agents.

The safety profile of 4-[4-(Piperidin-1-ylsulfonyl strong>)< strong >phenyl strong >)benzoic acid is also a critical aspect that needs to be thoroughly evaluated before clinical translation. Preliminary toxicology studies have indicated that the compound is well-tolerated at moderate doses, although further investigations are required to assess long-term effects and potential side reactions.

In conclusion, 4-[4-(< strong >Piperidin -1 - ylsulfonyl strong >) - < strong >phenyl strong >]benzoic acid (CAS No: < strong >1261942 -17 -9 strong >) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound may play a crucial role in addressing various human health challenges.